Cas no 831231-81-3 (4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)-)

831231-81-3 structure
Product name:4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)-
4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)-
- 3-methyl-2-piperidin-4-yl-6-pyridin-4-ylpyrimidin-4-one
- FT-0766261
- SXQBVUDRDFWRNP-UHFFFAOYSA-N
- DTXSID20622804
- SCHEMBL5741717
- 831231-81-3
- 3-methyl-2-piperidin-4-yl-6-pyridin-4-yl-3H-pyrimidin-4-one
- 3-Methyl-2-(piperidin-4-yl)-6-(pyridin-4-yl)pyrimidin-4(3H)-one
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- Inchi: InChI=1S/C15H18N4O/c1-19-14(20)10-13(11-2-6-16-7-3-11)18-15(19)12-4-8-17-9-5-12/h2-3,6-7,10,12,17H,4-5,8-9H2,1H3
- InChI Key: SXQBVUDRDFWRNP-UHFFFAOYSA-N
- SMILES: CN1C(=O)C=C(N=C1C2CCNCC2)C3=CC=NC=C3
Computed Properties
- Exact Mass: 270.14806121g/mol
- Monoisotopic Mass: 270.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.6Ų
- XLogP3: 0
4(3H)-Pyrimidinone, 3-methyl-2-(4-piperidinyl)-6-(4-pyridinyl)- Related Literature
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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